Cas no 2137620-58-5 (4-(3-Cyanophenyl)piperidine-4-carboxylic acid)

• Product Name: 4-(3-Cyanophenyl)piperidine-4-carboxylic acid
• CAS No: 2137620-58-5
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5909365
• PubChem ID: 165788913
• Update Time: 2025-06-14

4-(3-Cyanophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-cyanophenyl)piperidine-4-carboxylic acid
• EN300-741017
• 2137620-58-5
• 4-(3-Cyanophenyl)piperidine-4-carboxylic acid

• Inchi： 1S/C13H14N2O2/c14-9-10-2-1-3-11(8-10)13(12(16)17)4-6-15-7-5-13/h1-3,8,15H,4-7H2,(H,16,17)
• InChI Key： DBWRDQXIEBJULV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C#N)C=2)CCNCC1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 73.1Ų

Additional information on 4-(3-Cyanophenyl)piperidine-4-carboxylic acid

Comprehensive Overview of 4-(3-Cyanophenyl)piperidine-4-carboxylic acid (CAS No. 2137620-58-5)

4-(3-Cyanophenyl)piperidine-4-carboxylic acid (CAS No. 2137620-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both a cyanophenyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in central nervous system (CNS) therapeutics and enzyme inhibition. Researchers are particularly interested in 4-(3-Cyanophenyl)piperidine-4-carboxylic acid due to its potential role in modulating neurotransmitter activity. This aligns with current trends in neuroscience, where compounds targeting GABA receptors and dopamine pathways are being extensively studied for conditions like anxiety and Parkinson's disease.

The synthesis of 4-(3-Cyanophenyl)piperidine-4-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 2137620-58-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. The compound's molecular weight and solubility profile are critical parameters for formulation scientists, especially when designing drug delivery systems.

From an industrial perspective, 4-(3-Cyanophenyl)piperidine-4-carboxylic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring catalytic methods to produce such intermediates with minimal waste. This resonates with the broader push for eco-friendly pharmaceuticals, a topic frequently searched in academic and industry circles.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2137620-58-5. These methods ensure purity and confirm structural integrity, which are paramount for regulatory compliance. The compound's stability under various pH conditions is another area of interest, as it impacts storage and handling protocols.

In summary, 4-(3-Cyanophenyl)piperidine-4-carboxylic acid represents a promising scaffold in medicinal chemistry. Its applications span from neurological disorders to catalytic research, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.